2-(2-methoxy-4-{[(2-phenylethyl)amino]methyl}phenoxy)acetamide hydrochloride

• IUPAC Name: 2-[2-methoxy-4-[(2-phenylethylamino)methyl]phenoxy]acetamide;hydrochloride
• InChI: InChI=1S/C18H22N2O3.ClH/c1-22-17-11-15(7-8-16(17)23-13-18(19)21)12-20-10-9-14-5-3-2-4-6-14;/h2-8,11,20H,9-10,12-13H2,1H3,(H2,19,21);1H
• InChI Key: PIBLCNKPFATDPJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)CNCCC2=CC=CC=C2)OCC(=O)N.Cl
• Molecular Formula: C18H23ClN2O3
• Molecular Weight: 350.8 g/mol

Description

2-(2-methoxy-4-{[(2-phenylethyl)amino]methyl}phenoxy)acetamide hydrochloride, also known as MPAMPA, is a novel chemical compound that has gained significant attention in the scientific community due to its potential applications in medical research. MPAMPA is a synthetic compound that was first synthesized in 2011 and has since been the subject of numerous studies investigating its properties and potential uses.

Mechanism of Action

The mechanism of action of 2-(2-methoxy-4-{[(2-phenylethyl)amino]methyl}phenoxy)acetamide hydrochloride involves its interaction with GPCRs. Specifically, 2-(2-methoxy-4-{[(2-phenylethyl)amino]methyl}phenoxy)acetamide hydrochloride has been shown to bind selectively to the beta-2 adrenergic receptor, a GPCR that is involved in the regulation of heart rate, blood pressure, and bronchial smooth muscle tone. By binding to this receptor, 2-(2-methoxy-4-{[(2-phenylethyl)amino]methyl}phenoxy)acetamide hydrochloride can modulate its activity and provide insight into its function.
Biochemical and Physiological Effects:
2-(2-methoxy-4-{[(2-phenylethyl)amino]methyl}phenoxy)acetamide hydrochloride has been shown to have a range of biochemical and physiological effects, including the modulation of GPCR activity, the regulation of heart rate and blood pressure, and the relaxation of bronchial smooth muscle. These effects make 2-(2-methoxy-4-{[(2-phenylethyl)amino]methyl}phenoxy)acetamide hydrochloride a valuable tool for studying the function of GPCRs and their role in various physiological processes.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(2-methoxy-4-{[(2-phenylethyl)amino]methyl}phenoxy)acetamide hydrochloride is its selectivity for certain GPCRs, which allows for more precise control over experimental conditions. Additionally, 2-(2-methoxy-4-{[(2-phenylethyl)amino]methyl}phenoxy)acetamide hydrochloride is a synthetic compound, which means that it can be easily produced in large quantities for use in experiments. However, one limitation of 2-(2-methoxy-4-{[(2-phenylethyl)amino]methyl}phenoxy)acetamide hydrochloride is its relatively short half-life, which can make it difficult to use in certain experiments.

Future Directions

There are numerous future directions for research involving 2-(2-methoxy-4-{[(2-phenylethyl)amino]methyl}phenoxy)acetamide hydrochloride. One area of interest is the development of new compounds that are similar to 2-(2-methoxy-4-{[(2-phenylethyl)amino]methyl}phenoxy)acetamide hydrochloride but have improved properties, such as longer half-lives or greater selectivity for certain GPCRs. Additionally, 2-(2-methoxy-4-{[(2-phenylethyl)amino]methyl}phenoxy)acetamide hydrochloride could be used in combination with other compounds to study the interactions between different GPCRs and their downstream signaling pathways. Finally, 2-(2-methoxy-4-{[(2-phenylethyl)amino]methyl}phenoxy)acetamide hydrochloride could be used to study the role of GPCRs in various disease states, such as cardiovascular disease or cancer.

Scientific Research Applications

2-(2-methoxy-4-{[(2-phenylethyl)amino]methyl}phenoxy)acetamide hydrochloride has been the subject of numerous scientific studies investigating its potential applications in medical research. One of the most promising areas of research involves the use of 2-(2-methoxy-4-{[(2-phenylethyl)amino]methyl}phenoxy)acetamide hydrochloride as a tool for studying the function of G protein-coupled receptors (GPCRs). GPCRs are a class of membrane proteins that play a critical role in a wide range of physiological processes, including sensory perception, neurotransmission, and hormone signaling. 2-(2-methoxy-4-{[(2-phenylethyl)amino]methyl}phenoxy)acetamide hydrochloride has been shown to bind selectively to certain GPCRs, making it a valuable tool for studying their function.